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Introduction

E6130 is a novel, orally available small molecule modulator of the CX3C chemokine receptor 1
(CX3CRL1). The interaction between CX3CR1 and its ligand, fractalkine (CX3CL1), plays a
significant role in the migration and infiltration of immune cells, such as T cells and
macrophages, into the intestinal mucosa. In the context of inflammatory bowel disease (IBD),
this signaling pathway is often upregulated, contributing to the chronic inflammation
characteristic of the disease. By modulating CX3CR1, E6130 presents a promising therapeutic
strategy for mitigating intestinal inflammation. These application notes provide recommended
dosages and detailed protocols for evaluating the efficacy of E6130 in established murine
models of colitis.

Quantitative Data Summary

The following table summarizes the recommended oral dosage of E6130 in two distinct murine
colitis models as reported in scientific literature.
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Murine -
. Administrat .
Colitis Compound Dosage . Frequency Vehicle
ion Route
Model
CD4+CD45R 0.5%
_ 10 or 30 .
Bhigh T-cell E6130 ik Oral gavage Once daily Methylcellulo
m
Transfer 9 se
Oxazolone- 0.5%
10 or 30 )
Induced E6130 K Oral gavage Once daily Methylcellulo
m
Colitis 9 se

Experimental Protocols

Detailed methodologies for inducing colitis and administering E6130 are provided below. These
protocols are based on established methods and the study by Wakita et al. (2017).

CD4+CD45RBhigh T-Cell Transfer Colitis Model

This model recapitulates the chronic inflammation observed in human Crohn's disease and is
dependent on the transfer of naive T cells into immunodeficient mice.

Materials:

Donor mice (e.g., BALB/c or C57BL/6)

e Recipient immunodeficient mice (e.g., C.B-17 SCID)

o Magnetic-activated cell sorting (MACS) columns and antibodies for CD4+ T cell isolation
o Fluorescence-activated cell sorting (FACS) antibodies (anti-CD4, anti-CD45RB)

o Sterile PBS

e« E6130

¢ 0.5% Methylcellulose solution

Procedure:
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« Isolation of CD4+ T-cells:

o Prepare a single-cell suspension from the spleens of donor mice.

o Enrich for CD4+ T-cells using MACS according to the manufacturer's instructions.
e Sorting of CD4+CD45RBhigh T-cells:

o Stain the enriched CD4+ T-cells with fluorescently labeled anti-CD4 and anti-CD45RB
antibodies.

o Using a flow cytometer, sort the cells to isolate the CD4+CD45RBhigh population (typically
the brightest 40% of CD45RB-expressing cells).

e T-cell Transfer:

o Resuspend the sorted CD4+CD45RBhigh T-cells in sterile PBS.

o Inject 4 x 105 cells intraperitoneally into each recipient SCID mouse.
e E6130 Administration:

o Allow colitis to develop over a period of 2 to 4 weeks. Monitor mice for signs of disease
such as weight loss and diarrhea.

o Prepare a suspension of E6130 in 0.5% methylcellulose at the desired concentration (10
or 30 mg/kg).

o Administer the E6130 suspension or vehicle control daily via oral gavage.
» Assessment of Colitis:
o Monitor body weight, stool consistency, and rectal bleeding throughout the study.

o At the study endpoint, sacrifice the mice and collect the colon for histological analysis,
measurement of colon length and weight, and cytokine profiling.

Oxazolone-Induced Colitis Model
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This model induces a Th2-mediated colitis that shares features with human ulcerative colitis.
Materials:

e Mice (e.g., BALB/c)

o Oxazolone (4-ethoxymethylene-2-phenyl-2-oxazolin-5-one)

e Ethanol

o Sterile PBS

« E6130

e 0.5% Methylcellulose solution

Procedure:

e Sensitization:

o Onday 0, apply a 3% (w/v) solution of oxazolone in 100% ethanol to a shaved area of the
mouse's abdomen.

e Induction of Colitis:

o On day 7, lightly anesthetize the mice.

o Intrarectally administer a 1% (w/v) solution of oxazolone in 50% ethanol using a catheter.
o E6130 Administration:

o Prepare a suspension of E6130 in 0.5% methylcellulose at the desired concentration (10
or 30 mg/kg).

o Administer the E6130 suspension or vehicle control daily via oral gavage, starting on the
day of colitis induction or as per the study design.

o Assessment of Colitis:
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o Monitor body weight and clinical signs of colitis daily.

o At the study endpoint (typically 2-4 days after induction), sacrifice the mice and collect the
colon for histological examination, measurement of colon length and weight, and
myeloperoxidase (MPO) activity assay.
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Caption: CX3CRL1 Signaling Pathway and Inhibition by E6130.

Experimental Workflow
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Caption: General Experimental Workflow for E6130 in Murine Colitis.

¢ To cite this document: BenchChem. [Application Notes and Protocols: E6130 in Murine
Colitis Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649300/docs#application-notes-and-protocols-
€6130-in-murine-colitis-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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